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Compound of Interest

Compound Name: 4,4-Dimethyloctane

Cat. No.: B095178 Get Quote

Application Notes and Protocols for 4,4-
Dimethyloctane
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and storage of 4,4-
Dimethyloctane (CAS No. 15869-95-1). Adherence to these guidelines is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
4,4-Dimethyloctane is a flammable liquid that requires careful handling.[1] Its physical and

chemical properties are summarized below.
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Property Value Reference

Molecular Formula C10H22 [2][3][4]

Molecular Weight 142.28 g/mol [3]

Appearance Colorless liquid [2]

Boiling Point 161 °C - 178 °C [1][2]

Melting Point -12 °C to -46 °C [1][2]

Flash Point
Not explicitly stated, but

classified as a flammable liquid
[1][4][5]

Density ~0.76 g/cm³ [2]

Solubility

Insoluble in water; Soluble in

anhydrous alcohol, ether, and

petroleum ether.[2]

Vapor Pressure No data available

Autoignition Temperature No data available

Hazard Identification and Personal Protective
Equipment (PPE)
4,4-Dimethyloctane is classified as a flammable liquid and may be fatal if swallowed and

enters airways.[1][4] It can also cause skin, eye, and respiratory system irritation.[2]

Hazard GHS Classification Precautionary Statements

Flammability Flammable Liquid, Category 3
H226: Flammable liquid and

vapor.[1][4]

Aspiration Hazard Aspiration Hazard, Category 1

H304: May be fatal if

swallowed and enters airways.

[1][4]

Irritation
R36/37/38: Irritating to eyes,

respiratory system and skin.[2]
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Personal Protective Equipment (PPE) Requirements:

Equipment Specification Reference

Eye Protection
Chemical safety goggles or

glasses.
[5]

Skin Protection

Appropriate protective gloves

and clothing to prevent skin

exposure.

[2][5]

Respiratory Protection

Not required under normal use

with adequate ventilation. For

large quantities or poor

ventilation, a particle filter is

recommended.

[5]

Experimental Protocols
3.1. Handling Protocol

Engineering Controls: Always handle 4,4-Dimethyloctane in a well-ventilated area,

preferably within a chemical fume hood.[2][5] Use explosion-proof electrical, ventilating, and

lighting equipment.[1][4][5]

Precautionary Measures:

Keep away from open flames, hot surfaces, and sources of ignition.[1][4][5]

Use only non-sparking tools.[1][4][5]

Take precautionary measures against static discharges.[1][4][5]

Avoid contact with skin and eyes.[2]

Avoid inhalation of vapor.[5]

Dispensing:
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Ensure all containers are properly labeled.

Ground and bond the receiving container and the dispensing container to prevent static

discharge.

Slowly dispense the required amount of 4,4-Dimethyloctane.

Securely close all containers immediately after use.[1][4][5]

3.2. Storage Protocol

General Storage:

Store in a tightly closed container.[1][4][5]

Keep in a dry and well-ventilated place.[5]

Keep away from heat, sparks, and flame.[5]

Store in a cool place.[1][4]

Long-Term Storage:

Store locked up.[1][4]

The recommended storage temperature is at ambient temperatures, though a cool, dark

place below 15°C is also suggested.[4]

Emergency Procedures
4.1. Spill Response Protocol

Small Spills:

Remove all sources of ignition.[5]

Use spark-proof tools and explosion-proof equipment.[5]

Soak up the spill with an inert absorbent material (e.g., sand, vermiculite).[5]
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Place the absorbed material into a suitable, closed container for disposal.[5]

Large Spills:

Evacuate the area immediately.

Follow institutional emergency procedures.

4.2. First Aid Measures

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1] If on

skin or hair, take off immediately all contaminated clothing and rinse the skin with water.[1][4]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Do NOT induce vomiting.[1][4] Immediately call a POISON CENTER or doctor.

Rinse mouth with water.[1]

Diagrams
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Workflow for Handling 4,4-Dimethyloctane

Preparation

Handling

Storage

Don Appropriate PPE

Ensure Proper Ventilation

Remove Ignition Sources

Ground and Bond Containers

Dispense Chemical

Securely Close Containers

Store in a Tightly Closed Container

Store in a Cool, Dry, Well-Ventilated Area

Store Away from Heat and Ignition Sources
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Emergency Response for 4,4-Dimethyloctane

Emergency Response for 4,4-Dimethyloctane Emergency Response for 4,4-Dimethyloctane

Spill or Exposure Occurs

Assess Spill Size Assess Exposure Type

Small Spill

Small

Large Spill

Large

Absorb with Inert Material Evacuate Area

Dispose in Closed Container

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water Rinse Eyes for 15 mins Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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